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Introduction

Pigment Yellow 14 (C.I. 21095), a diarylide azo pigment, is a widely utilized colorant in various

material science applications due to its bright, greenish-yellow shade, good color strength, and

cost-effectiveness.[1][2] Chemically identified as C34H30Cl2N6O4, it is known for its excellent

tinting strength and fluidity, particularly in inks, and good migration resistance in certain

plastics.[1][2] Its performance characteristics, such as heat stability, lightfastness, and chemical

resistance, make it a suitable candidate for coloring a range of materials including polymers,

coatings, and printing inks.[1][3] These notes provide an overview of its applications,

performance data, and standardized protocols for its evaluation in a research setting.

Applications in Material Science
Pigment Yellow 14 is a versatile pigment primarily used in applications where moderate

lightfastness and heat stability are required.[1][4]

Plastics and Polymers: It is frequently used to color various polymers, including polyolefins

(polypropylene, polyethylene), polyvinyl chloride (PVC), and elastomers.[1][5][6] Its heat

resistance is generally suitable for processing temperatures up to 180-200°C.[1][7][8] In

plasticized (soft) PVC, it may exhibit blooming or migration if the concentration exceeds

certain limits.[1][8] It is valued in masterbatch applications for its high color strength.[9]

Printing Inks: A primary application for Pigment Yellow 14 is in the printing ink industry. It is

recommended for water-based, solvent-based, offset, and gravure inks.[1][10][11] Its good
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solvent resistance, especially against paraffin wax, makes it particularly useful for packaging

inks.[8] Different grades are available, with some specifically formulated for water-based inks

and others for solvent-based systems.[5][12]

Paints and Coatings: While less common in high-performance paints, Pigment Yellow 14 is

used in industrial and decorative paints, both water-based and solvent-based, as well as in

powder coatings.[1][10] It provides good opacity and low viscosity to the coating formulation.

[4][6]

Textiles: The pigment is also utilized in textile printing pastes for its vibrant color.[1][8]

Quantitative Performance Data
The following table summarizes the typical performance characteristics of Pigment Yellow 14,

compiled from various technical sources. These values can vary depending on the specific

grade, particle size, and the medium in which the pigment is dispersed.
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Property Value
Test Standard
(Typical)

References

Physical Properties

Chemical Formula C34H30Cl2N6O4 - [1][3]

Density 1.3 - 1.6 g/cm³
ISO 787-10 / ASTM

D153
[3][8][10][13]

Melting Point 320 - 336 °C - [5][8]

Oil Absorption 35 - 75 g/100g
ISO 787-5 / ASTM

D281
[2][3][10][14]

Specific Surface Area 30 - 55 m²/g BET Analysis [2][8][10]

Fastness Properties

Heat Stability 180 - 200 °C ISO 787-21 [1][7][8][10]

Lightfastness (Full

Shade)
5 - 6 (Scale 1-8) ISO 787-15 [7][10][13]

Lightfastness (Tint

Shade)
3 - 5 (Scale 1-8) ISO 787-15 [2][7][8]

Chemical Resistance

(Scale 1-5)

Water Resistance 5 ISO 787-8 [2][8][13][15]

Acid Resistance (5%

HCl)
4 - 5 ISO 787-8 [1][8][10][13]

Alkali Resistance (5%

NaOH)
4 - 5 ISO 787-8 [1][8][10][13]

Oil Resistance 4 - 5 Internal Method [8][13]

Ethanol Resistance 5 Internal Method [1][8][10]

Migration Resistance

(Plastics)
4 (Scale 1-5) Internal Method [7][10]
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Experimental Protocols
The following protocols describe standard methodologies for evaluating the performance of

Pigment Yellow 14 in a polymer matrix.

Protocol 1: Dispersion of Pigment Yellow 14 in
Polyethylene (PE)
Objective: To prepare a colored polyethylene compound and evaluate the quality of pigment

dispersion.

Materials & Equipment:

Pigment Yellow 14 powder

Low-density polyethylene (LDPE) pellets

Twin-screw extruder

Injection molding machine or compression molder

Hegman-type grind gauge (for coatings, adaptable concept for plastics)

Optical microscope or Scanning Electron Microscope (SEM)

Procedure:

Premixing: Dry blend 1.0 part by weight of Pigment Yellow 14 with 99.0 parts by weight of

LDPE pellets in a high-speed mixer for 5 minutes to ensure a homogenous pre-mix.

Extrusion: Feed the premix into a twin-screw extruder. Set the temperature profile

appropriate for LDPE (e.g., 160°C - 180°C - 200°C - 190°C from feed to die). The screw

speed should be set to ensure adequate shear for pigment deagglomeration without

excessive polymer degradation.

Pelletizing: Extrude the molten, colored polymer strand into a water bath for cooling and

subsequently feed it into a pelletizer to produce colored masterbatch pellets.
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Molding: Use an injection molder or compression molder (at ~190°C) to produce

standardized plaques (e.g., 50mm x 50mm x 2mm) for analysis.

Dispersion Quality Assessment:

Visual: Inspect the molded plaque against a light source for any un-dispersed pigment

specks or streaks.

Microscopy: Analyze a thin cross-section of the plaque under an optical microscope or

SEM to observe the distribution and size of pigment agglomerates. A well-dispersed

pigment will appear as fine, evenly distributed particles.[16]

Protocol 2: Evaluation of Color Strength and Shade
Objective: To quantitatively measure the coloristic properties of Pigment Yellow 14 in a

polymer matrix relative to a standard.

Materials & Equipment:

Colored plaques from Protocol 1

Reference standard plaque

Spectrophotometer or colorimeter with D65 illuminant and 10° observer settings

White base material (e.g., LDPE with a standard amount of TiO₂) for tint (let-down)

preparations

Procedure:

Masstone Measurement: Calibrate the spectrophotometer. Measure the CIELAB color

coordinates (L, a, b*) of the solid colored plaque (masstone) prepared in Protocol 1.

Tint (Let-down) Preparation: Prepare a tint sample by blending the colored masterbatch from

Protocol 1 with a white base material at a defined ratio (e.g., 1 part masterbatch to 10 parts

white base). Mold plaques from this blend.

Tint Measurement: Measure the CIELAB values of the tint plaque.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.paint.org/wp-content/uploads/2021/09/OCT00_Powder-Coatings-Pigment-Dispersing-Block-Copolymer-Dispersants.pdf
https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Compare the L, a, b* values of the sample to the reference standard. The

relative color strength is typically calculated from the K/S values (Kubelka-Munk theory) of

the sample and standard in the tint plaques. The difference in color (ΔE), hue (ΔH), and

chroma (ΔC*) can be calculated to quantify shade differences.[17]

Protocol 3: Assessment of Lightfastness
Objective: To determine the resistance of Pigment Yellow 14 to color fading upon exposure to

light.

Materials & Equipment:

Colored plaques from Protocol 1

Weathering chamber with a filtered Xenon arc lamp (to simulate sunlight)

Gray scale for assessing color change (ISO 105-A02)

Spectrophotometer

Procedure:

Initial Measurement: Measure the initial color coordinates (L₀, a₀, b*₀) of the test plaques.

Exposure: Place the plaques in the Xenon arc weathering chamber. Half of each plaque

should be covered with an opaque material to serve as an unexposed reference.

Exposure Conditions: Set the chamber to conditions defined by a relevant standard, such as

ASTM G155 or ISO 4892-2 (e.g., irradiance of 0.55 W/m² at 340 nm, black panel

temperature of 63°C, controlled humidity).

Periodic Evaluation: At specified intervals (e.g., 100, 200, 500 hours), remove the plaques

and measure the color coordinates of the exposed area (L₁, a₁, b*₁).

Assessment: Calculate the total color difference (ΔE*) between the exposed and unexposed

areas. The lightfastness is rated on a scale of 1 to 8 (Blue Wool Scale), where 1 is very poor

and 8 is outstanding, by comparing the color change to that of calibrated Blue Wool

standards exposed simultaneously.[17]
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Visualizations
Caption: General workflow for evaluating the performance of Pigment Yellow 14 in a polymer

matrix.

Caption: Logical flow of the pigment dispersion process in a liquid or polymer matrix.[18][19]

Click to download full resolution via product page

Caption: Logical relationships between the primary and application properties of Pigment
Yellow 14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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